Cas no 31568-84-0 (5,7-Quinolinedisulfonicacid, 8-hydroxy-)

• Product Name: 5,7-Quinolinedisulfonicacid, 8-hydroxy-
• CAS No: 31568-84-0
• MF: C₉H₇NO₇S₂
• MW: 305.284380197525
• CID: 315296
• PubChem ID: 71856
• Update Time: 2025-04-19

5,7-Quinolinedisulfonicacid, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,7-Quinolinedisulfonicacid, 8-hydroxy-
• 8-hydroxyquinoline-5,7-disulfonic acid
• 8-Hydroxyquinoline-5,7-disulphonic acid
• 8-QUINOLINOL-5,7-DISULFONIC ACID
• Z66V708US7
• EINECS 250-708-0
• DTXSID00185462
• NS00029133
• SCHEMBL4461500
• UNII-Z66V708US7
• 31568-84-0
• 5,7-Quinolinedisulfonic acid, 8-hydroxy-

• Inchi： 1S/C9H7NO7S2/c11-9-7(19(15,16)17)4-6(18(12,13)14)5-2-1-3-10-8(5)9/h1-4,11H,(H,12,13,14)(H,15,16,17)
• InChI Key： XSULSEYNDUGHLM-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C2C1=CC=CN=2)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 304.96641
• Monoisotopic Mass: 304.96639391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 141.86